Cas no 2138255-88-4 (tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate
• CAS No: 2138255-88-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6060527
• PubChem ID: 165470367
• Update Time: 2025-07-22

tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate
• 2138255-88-4
• EN300-1083543

• Inchi： 1S/C14H27NO2/c1-12(2,3)17-11(16)14(10-15)8-6-7-13(4,5)9-14/h6-10,15H2,1-5H3
• InChI Key： VEKCGMNCAHISMS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate

Introduction to Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate (CAS No. 2138255-88-4)

Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate, a compound with the chemical formula C₁₁H₂₁N₁O₂, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2138255-88-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The tert-butyl group in the molecular structure contributes to the stability and reactivity of the compound, while the 1-(aminomethyl) moiety introduces a nucleophilic center that can participate in various chemical reactions, including condensation and coupling reactions. These features make Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The 3,3-dimethylcyclohexane-1-carboxylate backbone of this compound provides a scaffold that can be modified to enhance its pharmacological properties. Researchers have been exploring its potential as a precursor for drugs that may have applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most exciting aspects of Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate is its role in the development of enzyme inhibitors. The aminomethyl group can be strategically positioned to interact with active sites on enzymes, thereby modulating their activity. This has led to investigations into its potential as an inhibitor for enzymes involved in metabolic pathways and signal transduction processes.

The compound's biological activity has been studied extensively in vitro and in vivo. Preliminary studies suggest that it may have potent effects on certain enzymes and receptors, which could make it useful in the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases. The pharmacokinetic properties of Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate are also being evaluated to determine its suitability for clinical applications.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with biological targets more accurately. These computational studies have provided valuable insights into how Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate might be optimized for better efficacy and reduced side effects. By leveraging these computational tools, scientists are able to design more targeted and effective drug candidates.

The synthesis of Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate involves multiple steps that require precise control over reaction conditions. The tert-butyl group is typically introduced early in the synthesis to ensure its stability throughout subsequent reactions. The amination step is critical and must be carefully monitored to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for both research and industrial applications.

The potential applications of Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and biotechnology, where its unique structural features could lead to novel applications. For instance, its ability to form stable complexes with other molecules makes it a promising candidate for drug delivery systems.

In conclusion, Tert-butyl 1-(aminomethyl)-3,3-dimethylcyclohexane-1-carboxylate (CAS No. 2138255-88-4) is a versatile and intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it a valuable tool for scientists working on innovative therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicine and biotechnology.